Cas no 548789-37-3 (N-(6-methylheptan-2-yl)-4-nitrobenzenesulfonamide)

• Product Name: N-(6-methylheptan-2-yl)-4-nitrobenzenesulfonamide
• CAS No: 548789-37-3
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 2831442
• PubChem ID: 5144197
• Update Time: 2025-04-21

N-(6-methylheptan-2-yl)-4-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• DTXSID20408746
• 548789-37-3
• STL260883
• AKOS017085139
• ST50719225
• AKOS003298484
• N-(1,5-DIMETHYLHEXYL)-4-NITRO-1-BENZENESULFONAMIDE
• N-(6-methylheptan-2-yl)-4-nitrobenzenesulfonamide

• Inchi： 1S/C14H22N2O4S/c1-11(2)5-4-6-12(3)15-21(19,20)14-9-7-13(8-10-14)16(17)18/h7-12,15H,4-6H2,1-3H3
• InChI Key： SEMOGKGQRCSNNF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(C)CCCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 314.13002836Da
• Monoisotopic Mass: 314.13002836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 100Ų